Cas no 841222-87-5 (1-(4,6-Dimethylpyrimidin-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-3-carboxylic acid
• CAS No: 841222-87-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD05251621
• CID: 1073759
• PubChem ID: 650474
• Update Time: 2025-04-20

1-(4,6-Dimethylpyrimidin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-3-carboxylic acid
• BB_SC-6235
• 841222-87-5
• HMS2475N04
• regid848050
• AKOS000676425
• DTXSID20349504
• VS-02734
• SR-01000330768-1
• 1-(4,6-dimethylpyrimidin-2-yl)piperidine-3-carboxylicacid
• AKOS021679265
• FT-0678165
• SR-01000330768
• MLS000074940
• HMS3449J12
• CHEMBL1329611
• SMR000008024
• ASN 07441663
• 1-(4,6-Dimethyl-2-pyrimidinyl)-3-piperidinecarboxylic acid, AldrichCPR
• CCG-148318
• NCGC00030062-02
• 1-(4,6-Dimethyl-pyrimidin-2-yl)-piperidine-3-carboxylic acid
• MFCD05251621
• CS-0314526
• BBL010897
• STK654147
• DB-017247

• MDL： MFCD05251621
• Inchi： 1S/C12H17N3O2/c1-8-6-9(2)14-12(13-8)15-5-3-4-10(7-15)11(16)17/h6,10H,3-5,7H2,1-2H3,(H,16,17)
• InChI Key： YCSSRSNBRMYUKP-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2N=C(C)C=C(C)N=2)CCC1)=O

Computed Properties

• Exact Mass: 235.13200
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Melting Point: 112-113
• PSA: 66.32000
• LogP: 1.45940

1-(4,6-Dimethylpyrimidin-2-yl)piperidine-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT